Cas no 1646821-91-1 (3-Chloro-6-fluoro-2-methoxybenzaldehyde)

3-Chloro-6-fluoro-2-methoxybenzaldehyde is a versatile aromatic aldehyde with a molecular formula of C₈H₆ClFO₂. Its distinct substitution pattern—featuring chloro, fluoro, and methoxy functional groups—enhances its reactivity and utility in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing effects of the chloro and fluoro substituents, combined with the methoxy group's directing properties, make it a valuable intermediate for constructing complex heterocycles and fine chemicals. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in cross-coupling, condensation, and other key transformations. Its well-defined structure facilitates precise modifications, supporting research and industrial-scale synthesis.

3-Chloro-6-fluoro-2-methoxybenzaldehyde structure

1646821-91-1 structure

Product Name:3-Chloro-6-fluoro-2-methoxybenzaldehyde

CAS No:1646821-91-1

MF:C₈H₆ClFO₂

MW:188.583445072174

MDL:MFCD28522703

CID:4733211

Update Time:2025-06-07

3-Chloro-6-fluoro-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-6-fluoro-2-methoxybenzaldehyde
- MDL： MFCD28522703
- Inchi： 1S/C8H6ClFO2/c1-12-8-5(4-11)7(10)3-2-6(8)9/h2-4H,1H3
- InChI Key： OPMSCXSRRGJFGB-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(C=O)=C1OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 165
Topological Polar Surface Area: 26.3

3-Chloro-6-fluoro-2-methoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB515584-1 g	3-Chloro-6-fluoro-2-methoxybenzaldehyde	1646821-91-1		1g	€164.50	2023-04-18
abcr	AB515584-5 g	3-Chloro-6-fluoro-2-methoxybenzaldehyde	1646821-91-1		5g	€460.20	2023-04-18
abcr	AB515584-10 g	3-Chloro-6-fluoro-2-methoxybenzaldehyde	1646821-91-1		10g	€749.60	2023-04-18
TRC	C585890-50mg	3-Chloro-6-fluoro-2-methoxybenzaldehyde	1646821-91-1		50mg	$ 50.00	2022-06-06
TRC	C585890-100mg	3-Chloro-6-fluoro-2-methoxybenzaldehyde	1646821-91-1		100mg	$ 65.00	2022-06-06
TRC	C585890-500mg	3-Chloro-6-fluoro-2-methoxybenzaldehyde	1646821-91-1		500mg	$ 160.00	2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5107-1G	3-chloro-6-fluoro-2-methoxybenzaldehyde	1646821-91-1	95%	1g	￥ 1,161.00	2023-04-14
abcr	AB515584-1g	3-Chloro-6-fluoro-2-methoxybenzaldehyde; .	1646821-91-1		1g	€155.70	2025-04-20
abcr	AB515584-5g	3-Chloro-6-fluoro-2-methoxybenzaldehyde; .	1646821-91-1		5g	€423.20	2025-04-20
abcr	AB515584-10g	3-Chloro-6-fluoro-2-methoxybenzaldehyde; .	1646821-91-1		10g	€680.70	2025-04-20